Cas no 2309463-78-1 (2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid)

• Product Name: 2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid
• CAS No: 2309463-78-1
• MF: C₁₁H₁₃BrN₂O₃S
• MW: 333.201520681381
• CID: 6319842
• PubChem ID: 165739267
• Update Time: 2025-05-23

2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428543
• 2-{[6-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid
• 2309463-78-1
• 2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid

• Inchi： 1S/C11H13BrN2O3S/c12-7-2-18-9(14-7)11(17-1-8(15)16)3-10(4-11)5-13-6-10/h2,13H,1,3-6H2,(H,15,16)
• InChI Key： WKKKHANWXHTOCV-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CC3(CNC3)C2)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 331.98303g/mol
• Monoisotopic Mass: 331.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 99.7Ų

Additional information on 2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid

Research Briefing on 2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid (CAS: 2309463-78-1)

In recent years, the compound 2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid (CAS: 2309463-78-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This structurally unique molecule, featuring a spirocyclic scaffold and a brominated thiazole moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid involves a multi-step process that leverages modern synthetic methodologies. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to introduce the brominated thiazole group, followed by spirocyclization to form the azaspiro[3.3]heptane core. The final step involves the introduction of the acetic acid side chain, which is crucial for the compound's biological activity. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further studies.

From a biological perspective, 2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid has demonstrated notable activity as a modulator of specific protein-protein interactions (PPIs). Preliminary in vitro studies indicate that the compound can selectively inhibit the interaction between certain oncogenic proteins, suggesting its potential as an anti-cancer agent. Additionally, its unique spirocyclic structure has been shown to enhance binding affinity and selectivity, reducing off-target effects commonly associated with small-molecule inhibitors.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt key signaling pathways involved in cell proliferation and apoptosis. For instance, recent findings published in the Journal of Medicinal Chemistry (2023) demonstrate that the compound effectively inhibits the PI3K/AKT/mTOR pathway, a critical regulator of cancer cell survival. These findings underscore the compound's potential as a lead candidate for the development of novel anti-cancer therapies.

Beyond oncology, 2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid has also shown promise in the treatment of inflammatory and autoimmune diseases. Studies have indicated that the compound can modulate the activity of certain immune cells, such as T-cells and macrophages, by interfering with cytokine production. This immunomodulatory effect positions the compound as a potential therapeutic for conditions like rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-{[6-(4-Bromo-1,3-thiazol-2-yl)-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid (CAS: 2309463-78-1) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features, combined with its broad biological activity, make it a valuable candidate for further drug development. Ongoing research efforts are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. As these studies progress, the compound may soon transition into clinical trials, offering new hope for patients with cancer and inflammatory diseases.